Cas no 2034427-98-8 (N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide)

• Product Name: N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide
• CAS No: 2034427-98-8
• MF: C₁₆H₁₄N₄O₃S
• MW: 342.372361660004
• CID: 5552540
• Update Time: 2025-10-24

N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide

• Inchi： 1S/C16H14N4O3S/c21-16(18-12-2-1-3-13-15(12)20-24-19-13)10-4-5-14(17-8-10)23-11-6-7-22-9-11/h1-5,8,11H,6-7,9H2,(H,18,21)
• InChI Key： VJQGRHBTVIRJQH-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCOC2)=CC=C1C(NC1C2C(C=CC=1)=NSN=2)=O

Additional information on N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide

N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034427-98-8): An Overview of a Promising Compound in Medicinal Chemistry

N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034427-98-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzothiadiazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The oxolan-3-yloxy substituent further enhances its pharmacological profile by introducing additional functional groups that can modulate its interactions with biological targets.

The chemical structure of N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide is characterized by a pyridine ring linked to a benzothiadiazole moiety through an amide bond. The oxolan-3-yloxy group is attached to the pyridine ring at the 6-position, which is a critical site for modulating the compound's biological activity. This structural arrangement provides a framework for exploring the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the multifaceted biological activities of N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide. One of the most promising areas of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Furthermore, N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide has been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammatory markers and alleviate symptoms in animal models of inflammation. The anti-inflammatory effects are attributed to its ability to inhibit pro-inflammatory cytokines and signaling pathways.

In addition to its anticancer and anti-inflammatory activities, N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide has shown promise in the treatment of viral infections. Research has indicated that this compound possesses antiviral activity against several RNA viruses, including influenza virus and hepatitis C virus (HCV). The mechanism of antiviral action is thought to involve the inhibition of viral replication and the enhancement of host immune responses.

The pharmacokinetic properties of N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide have also been studied to assess its suitability as a therapeutic agent. Preliminary data suggest that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. However, further optimization may be necessary to improve its pharmacokinetic profile and reduce potential side effects.

To advance the clinical development of N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide, several preclinical studies are currently underway to evaluate its safety and efficacy in animal models. These studies will provide valuable insights into the compound's therapeutic potential and help guide future clinical trials. Additionally, efforts are being made to synthesize analogs with enhanced potency and selectivity to expand the scope of its applications.

In conclusion, N-(2,1,3-benzothiadiazol-4-yl)-6-(oxolan-3-yloxy)pyridine-3-carboxamide (CAS No. 2034427-98-8) represents a promising lead compound in medicinal chemistry with diverse biological activities. Its unique structural features and multifaceted therapeutic potential make it an attractive candidate for further research and development. As more data become available from ongoing studies, it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.